![molecular formula C20H17BrO5 B2462808 (Z)-ethyl 2-((2-(3-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate CAS No. 620546-58-9](/img/structure/B2462808.png)
(Z)-ethyl 2-((2-(3-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a benzofuran derivative with a bromobenzylidene group and an ethyl propanoate group. Benzofurans are heterocyclic compounds, and they are known for their diverse biological activities . The bromobenzylidene group is a type of benzylidene compound that contains a bromine atom, which could potentially make this compound useful in various organic reactions .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would have a benzofuran core with a bromobenzylidene group attached to one of the carbon atoms and an ethyl propanoate group attached to the oxygen atom .Chemical Reactions Analysis
The chemical reactions that this compound could undergo would depend on its functional groups. The bromine atom in the bromobenzylidene group could potentially be replaced in a substitution reaction. The ethyl propanoate group could undergo ester hydrolysis under certain conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the bromine atom could increase its molecular weight and potentially affect its reactivity .Scientific Research Applications
Synthesis and Chemical Reactions
- The compound is involved in various synthesis processes and chemical reactions. For instance, a study by Mérour and Cossais (1991) discusses the reaction of 3-Oxo-2,3-dihydrobenzofuran, a related compound, with different alkyl 2-cyano-3-alkoxypropenoates and alkyl 2-alkoxycarbonyl-3-alkoxypropenoates to produce pyran derivatives, highlighting its versatility in organic synthesis Mérour & Cossais, 1991.
Polymorphism in Pharmaceutical Compounds
- A study by Vogt et al. (2013) explores polymorphism in a similar compound, ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl} propanoate hydrochloride, using spectroscopic and diffractometric techniques. This is crucial for understanding the physical and analytical characterization of pharmaceutical compounds Vogt et al., 2013.
Methodological Improvements in Synthesis
- Deng Yong (2010) describes a more efficient process for synthesizing 3-(2,3-dihydrobenzofuran-5-yl) propanoic acid, a compound related to the one , offering insights into improved synthesis methods that can be applied to similar compounds Deng Yong, 2010.
Applications in Drug Discovery
- Abdul kadar Shaikh and G. Varvounis (2014) present a new method for the synthesis of 3-substituted 2,3-dihydrobenzofurans, which has potential applications in drug discovery. This showcases the importance of such compounds in developing new pharmaceuticals Shaikh & Varvounis, 2014.
Chemiluminescence Studies
- The chemiluminescent properties of related compounds have been investigated by Ciscato et al. (2014). They studied the chemiluminescence of ethyl (5-fluoro-2-oxo-2,3-dihydrobenzofuran-3-yl) carbamate, providing insights into the reactivity and potential applications of such compounds in chemiluminescence Ciscato et al., 2014.
Antitumor Activity
- Research by Horishny and Matiychuk (2021) into similar compounds, specifically 2-[5-(4-Bromobenzylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-3-methylbutanoic Acid Esters and Amides, shows that these compounds exhibit moderate antitumor activity against human cancer cell lines, indicating potential in cancer research Horishny & Matiychuk, 2021.
Future Directions
Mechanism of Action
Target of Action
Further experimental studies are needed to identify the specific targets and their roles .
Mode of Action
The compound, possessing a benzofuran core and a bromophenyl group, may undergo various chemical reactions. For instance, the bromophenyl group can participate in Suzuki–Miyaura cross-coupling reactions . This reaction involves the formation of a new carbon-carbon bond, which could potentially modify the structure of the target molecule, thereby altering its function .
Biochemical Pathways
Given its potential to undergo suzuki–miyaura cross-coupling, it may influence pathways involving carbon-carbon bond formation . The downstream effects of these alterations would depend on the specific targets and pathways involved.
Pharmacokinetics
For instance, the ester group might undergo hydrolysis in the body, affecting the compound’s distribution and excretion .
Result of Action
The molecular and cellular effects of the compound’s action would depend on its specific targets and the changes induced by its interaction with these targets. Given its potential to form new carbon-carbon bonds, it could potentially modify the structure of target molecules, thereby altering their function .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For instance, the Suzuki–Miyaura cross-coupling reaction it may undergo is typically performed under mild conditions and is tolerant to various functional groups . Therefore, the reaction’s efficiency could be influenced by the environmental conditions within the body.
properties
IUPAC Name |
ethyl 2-[[(2Z)-2-[(3-bromophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17BrO5/c1-3-24-20(23)12(2)25-15-7-8-16-17(11-15)26-18(19(16)22)10-13-5-4-6-14(21)9-13/h4-12H,3H2,1-2H3/b18-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRCBYUDSMFEUCT-ZDLGFXPLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC=C3)Br)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C(C)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC=C3)Br)/O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17BrO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.